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Compound of Interest

Compound Name:
[1,4'-Bipiperidine]-1'-carbonyl

chloride

Cat. No.: B151784 Get Quote

Technical Guide: [1,4'-Bipiperidine]-1'-carbonyl
chloride
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of [1,4'-Bipiperidine]-1'-carbonyl
chloride, a key intermediate in pharmaceutical synthesis. This document outlines its chemical

properties, including molecular weight and formula, and provides a detailed experimental

protocol for its synthesis.

Core Chemical Data
[1,4'-Bipiperidine]-1'-carbonyl chloride is commonly handled in its hydrochloride salt form for

increased stability. The properties of both the free base and the hydrochloride salt are detailed

below.
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Property
[1,4'-Bipiperidine]-1'-
carbonyl chloride

[1,4'-Bipiperidine]-1'-
carbonyl chloride
hydrochloride

Molecular Formula C11H19ClN2O[1] C11H20Cl2N2O[2][3][4][5]

Molecular Weight 230.73 g/mol [1] 267.19 g/mol [3][4][5][6]

CAS Number 103816-19-9[1] 143254-82-4[2][3][4][5]

Appearance Not specified White to off-white solid[5]

Storage Conditions Inert atmosphere, 2-8°C[1]
Under inert gas (nitrogen or

Argon) at 2-8°C[5]

Synthesis Pathway Overview
The following diagram illustrates a common synthetic route to produce [1,4'-Bipiperidine]-1'-
carbonyl chloride hydrochloride. This process typically involves the reaction of 1,4'-

bipiperidine with a phosgene equivalent, followed by the introduction of hydrochloric acid to

form the stable salt.
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Synthesis of [1,4'-Bipiperidine]-1'-carbonyl chloride HCl

1,4'-Bipiperidine

Reaction in
inert solvent

(e.g., Dichloromethane)

Phosgene Equivalent
(e.g., Triphosgene)

[1,4'-Bipiperidine]-1'-carbonyl chloride
(Free Base)

Acylation

[1,4'-Bipiperidine]-1'-carbonyl chloride
Hydrochloride

Hydrochloric Acid
(in ether or dioxane)

Salt Formation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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